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Comparative BBB Penetration of EGFR TKIs

The table below summarizes key quantitative findings from preclinical and clinical studies, highlighting

osimertinib's advantageous penetration profile.

TKI
(Generation)

Key Preclinical
Metric (Species)

Result
Key Clinical Finding
(Trial/Context)

Result

Osimertinib
(3rd)

In vitro efflux ratio

(Human
transporter assay)

[1]

3.2 (weakest

substrate)

Brain Exposure

(ODIN-BM PET study,
patients) [2] [3]

~1.5% ID* in brain;

homogeneous
distribution

Free brain/plasma

ratio (Kpuu) (Rat)
[1]

0.21 (highest) Brain/Plasma Partition

Coefficient (Patients)
[2]

High and

widespread brain
exposure

PET brain/blood
ratio (Kp) (NHP)

[1]

2.6 Intracranial Efficacy
(Meta-analysis) [4]

Pooled CNS ORR:
54%
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TKI
(Generation)

Key Preclinical
Metric (Species)

Result
Key Clinical Finding
(Trial/Context)

Result

Other EGFR-
TKIs (1st/2nd
gen)

In vitro efflux

ratios (Human) [1]

>3.2 Intracranial

Progression (Clinical
trials) [5]

CNS is a common

site of progression

Free brain/plasma
ratio (Kpuu) (Rat)

[1]

≤0.12 Intracranial Activity
(Reported for Erlotinib,

Gefitinib, Afatinib) [6]

Varies; generally
lower than newer

agents

Afatinib (2nd) In vivo model of

subclinical brain
mets (Mouse) [1]

No significant

effect on brain
tumor growth

N/A N/A

*%ID: Percentage of Injected Radioactivity Dose.

Detailed Experimental Protocols

Understanding the methodologies behind the data is crucial for interpreting results. Here are details of key

experiments cited.

Preclinical BBB Permeability Assays [1]

This study used a multi-faceted approach to compare 16 EGFR-TKIs.

In Vitro Efflux Transporter Assay: Utilized cell lines transfected with human BBB efflux transporters
(P-glycoprotein/ABCB1 and BCRP/ABCG2). The efflux ratio (ratio of basal-to-apical transport over

apical-to-basal transport) was calculated. A lower ratio indicates a weaker substrate for efflux pumps
and a higher potential for brain penetration.

In Vivo Rodent Pharmacokinetics: TKIs were administered intravenously to rats. Free brain-to-free
plasma concentrations (Kpuu) were measured at steady state to determine the unbound drug fraction

that successfully crosses the BBB.
Positron Emission Tomography (PET) in Primates: Cynomolgus macaques were injected with

radiolabeled TKI. PET imaging quantified brain penetration, expressed as the maximum percentage
of injected dose in the brain (%ID) and the brain-to-blood partition coefficient (Kp).
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Mouse Brain Metastasis Model: The efficacy of osimertinib and afatinib was compared in a PC9

NSCLC mouse model with subclinical brain metastases. The effect on brain tumor growth rate was
assessed.

Clinical PET Imaging of Brain Exposure (ODIN-BM Study) [2] [3]

This phase I study directly visualized and quantified osimertinib's distribution in patients' brains.

Design: An open-label, single-center study in patients with EGFRm NSCLC and untreated,

measurable brain metastases.
Imaging Protocol: Patients underwent three dynamic 90-minute [11C]osimertinib PET scans:

PET1: Baseline (before any osimertinib treatment).
PET2: After the first oral dose of osimertinib (80 mg).

PET3: After ≥21 days of daily osimertinib treatment.
Input Function: Metabolite-corrected arterial plasma input functions were used for quantitative

modeling.
Primary Outcome: The total volume of distribution (VT) in the whole brain and brain metastases, a

measure of drug exposure.
Correlative MRI: Contrast-enhanced MRI was performed at screening and after 25-35 days of

treatment to assess the reduction in brain metastasis volume.

Experimental Workflow and Proposed Mechanism

The diagrams below illustrate the core experimental workflow from the ODIN-BM study and a proposed

mechanism for enhanced penetration from combination therapy.
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Patient Cohort:
EGFRm NSCLC with

Brain Metastases

PET1: Baseline Scan
IV microdose of [11C]osimertinib

Oral Osimertinib 80mg/day

PET2: Post-Single Dose
(6h after first 80mg dose)

PET3: Post-Multiple Doses
(After ≥21 days of treatment)

Continues

Data Analysis

Outcomes:
• Volume of Distribution (V_T)

• % Injected Dose (%ID)
• Tumor Volume Reduction (MRI)
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Bevacizumab (Anti-VEGF)

Normalizes/Modulates
Tumor Vasculature Modulates E-cadherin Levels

Preclinical data suggests

Potential Impact on
Blood-Tumor Barrier (BTB)

Enhanced Osimertinib
Delivery to CNS

Synergistic Tumor Growth
Inhibition
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Consideration for Combination Therapy

Research indicates that combining osimertinib with the anti-angiogenic drug bevacizumab may further

improve outcomes for CNS metastases. A retrospective clinical study and preclinical xenograft model

showed that the combination significantly improved intracranial progression-free survival and overall

survival compared to osimertinib alone [7]. The proposed mechanism suggests bevacizumab may modulate

the blood-tumor barrier by normalizing tumor vasculature and affecting E-cadherin levels, thereby increasing

the effective intracranial concentration of osimertinib [7].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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